Cas no 53336-42-8 (3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione)

• Product Name: 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione
• CAS No: 53336-42-8
• MF: C₄H₅BrO₂S
• MW: 197.050299406052
• MDL: MFCD00462449
• CID: 938335
• PubChem ID: 99822
• Update Time: 2025-05-22

3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,3-dihydro-thiophene 1,1-dioxide
• 3-bromo-2,3-dihydrothiophene 1,1-dioxide
• 3-Brom-2,3-dihydro-thiophen-1,1-dioxid
• 3-Bromo-2,1-dioxide
• 4-bromo-2-sulfolene
• F1028-0007
• Thiophene, 3-bromo-2,3-dihydro-, 1,1-dioxide
• 3-Bromo-2,3-dihydrothiophene1,1-dioxide
• C4H5BrO2S
• 3-Bromo-2,3-dihydrothiophene-1,1-dioxide
• NSC227878
• STL454355
• Methyl2-azetidinecarboxylatehydrochloride
• V6451
• 3-bromo-2,3-dihydro-1lambda-th
• 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione
• G75962
• SY152219
• OFHNLUNDNLABJQ-UHFFFAOYSA-N
• NSC-227878
• BS-28628
• 3-bromo-2,3-dihydro-1lambda-thiophene-1,1-dione
• AKOS016039437
• NSC 227878
• AKOS000117764
• MFCD00462449
• EN300-13818
• 53336-42-8
• SCHEMBL19888970
• Z56764753
• DTXSID80886046

• MDL： MFCD00462449
• Inchi： 1S/C4H5BrO2S/c5-4-1-2-8(6,7)3-4/h1-2,4H,3H2
• InChI Key： OFHNLUNDNLABJQ-UHFFFAOYSA-N
• SMILES： BrC1C=CS(C1)(=O)=O

Computed Properties

• Exact Mass: 195.91900
• Monoisotopic Mass: 195.91936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• PSA: 42.52000
• LogP: 1.77280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes Dihydrothiophenes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dihydrothiophenes

Additional information on 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione

Recent Advances in the Study of 3-Bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS: 53336-42-8)

The compound 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS: 53336-42-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione as a key intermediate in the synthesis of various bioactive molecules. Its brominated thiophene core structure makes it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer therapies. Researchers have successfully employed this compound in the synthesis of small-molecule inhibitors targeting specific enzymes involved in disease pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a precursor in the development of selective kinase inhibitors. The research team utilized 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione to create a series of compounds that showed promising activity against cancer cell lines, with particular effectiveness in inhibiting tumor growth in preclinical models. The study reported an IC50 value in the nanomolar range for several derivatives, suggesting high potency.

In addition to its pharmaceutical applications, recent investigations have explored the compound's potential in material science. Its unique electronic properties, stemming from the sulfone group and bromine substitution, make it an interesting candidate for organic electronic materials. A 2024 study in Advanced Materials described its incorporation into organic semiconductors, demonstrating improved charge transport properties compared to conventional thiophene derivatives.

The safety profile and pharmacokinetic properties of 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione have also been the subject of recent research. Toxicology studies conducted in 2023 indicated favorable metabolic stability and low toxicity in animal models, supporting its potential for further drug development. However, researchers note that additional studies are needed to fully characterize its in vivo behavior and potential side effects.

Looking forward, the scientific community anticipates that 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione will continue to play a significant role in medicinal chemistry research. Its structural features offer numerous opportunities for modification and optimization, making it a versatile scaffold for drug discovery. Several pharmaceutical companies have reportedly included derivatives of this compound in their development pipelines, particularly for oncology and inflammatory disease indications.

In conclusion, the recent research on 3-bromo-2,3-dihydro-1lambda6-thiophene-1,1-dione (CAS: 53336-42-8) demonstrates its growing importance in both pharmaceutical and materials science applications. The compound's unique chemical properties, combined with its demonstrated biological activity, position it as a promising candidate for future therapeutic development. Continued research in this area is expected to yield novel drug candidates and advanced materials with significant clinical and commercial potential.